Cas no 2309444-72-0 (tert-butyl 2-{[7-(4-bromo-1-methyl-1H-imidazol-2-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl]oxy}acetate)

• Product Name: tert-butyl 2-{[7-(4-bromo-1-methyl-1H-imidazol-2-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl]oxy}acetate
• CAS No: 2309444-72-0
• MF: C₁₆H₂₄BrN₃O₄
• MW: 402.283463478088
• CID: 5829959
• PubChem ID: 165801905
• Update Time: 2025-05-28

tert-butyl 2-{[7-(4-bromo-1-methyl-1H-imidazol-2-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{[7-(4-bromo-1-methyl-1H-imidazol-2-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl]oxy}acetate
• EN300-7429447
• 2309444-72-0

• Inchi： 1S/C16H24BrN3O4/c1-14(2,3)24-12(21)6-22-16(13-19-11(17)5-20(13)4)7-15(23-10-16)8-18-9-15/h5,18H,6-10H2,1-4H3
• InChI Key： KUZYVXGAGFRBRR-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(C2(COC3(CNC3)C2)OCC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 401.09502g/mol
• Monoisotopic Mass: 401.09502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.6Ų

Additional information on tert-butyl 2-{[7-(4-bromo-1-methyl-1H-imidazol-2-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl]oxy}acetate

Comprehensive Analysis of tert-butyl 2-{[7-(4-bromo-1-methyl-1H-imidazol-2-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl]oxy}acetate (CAS No. 2309444-72-0)

The compound tert-butyl 2-{[7-(4-bromo-1-methyl-1H-imidazol-2-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl]oxy}acetate (CAS No. 2309444-72-0) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a spirocyclic framework and a bromo-substituted imidazole moiety, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its unique molecular architecture, which offers opportunities for drug discovery and material science applications.

In recent years, the demand for spirocyclic compounds like tert-butyl 2-{[7-(4-bromo-1-methyl-1H-imidazol-2-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl]oxy}acetate has surged, driven by their versatility in medicinal chemistry. These compounds are known for their ability to mimic natural product scaffolds, enhancing drug-like properties such as solubility and metabolic stability. The presence of a bromo group in this molecule further expands its utility, enabling cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig, which are pivotal in modern organic synthesis.

One of the most frequently asked questions about CAS No. 2309444-72-0 revolves around its synthetic applications. This compound serves as a key building block for heterocyclic chemistry, particularly in the development of kinase inhibitors and GPCR modulators. Its 5-oxa-2-azaspiro[3.4]octane core is a rare motif that can impart conformational rigidity to drug candidates, a feature highly sought after in structure-activity relationship (SAR) studies. Additionally, the tert-butyl ester group provides a handle for further derivatization, making it a flexible intermediate for combinatorial chemistry.

From an industrial perspective, tert-butyl 2-{[7-(4-bromo-1-methyl-1H-imidazol-2-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl]oxy}acetate aligns with the growing trend of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to functionalize its imidazole ring without harsh reagents, addressing environmental concerns. This compound’s stability under mild conditions also makes it suitable for high-throughput screening (HTS) platforms, where reproducibility is critical.

Another hot topic linked to this compound is its role in fragment-based drug design (FBDD). The spiro[3.4]octane scaffold is underrepresented in drug libraries, offering unexplored chemical space for lead optimization. Its balanced lipophilicity and polarity profile make it a promising candidate for CNS-targeted therapies, a field with high unmet medical needs. Computational studies suggest that derivatives of this compound could exhibit blood-brain barrier (BBB) permeability, a property crucial for neurodegenerative disease research.

In summary, tert-butyl 2-{[7-(4-bromo-1-methyl-1H-imidazol-2-yl)-5-oxa-2-azaspiro[3.4]octan-7-yl]oxy}acetate (CAS No. 2309444-72-0) represents a cutting-edge tool for drug discovery and material innovation. Its multifaceted reactivity and structural uniqueness position it at the forefront of medicinal chemistry trends, answering key industry challenges such as scaffold diversity and synthetic efficiency. As research progresses, this compound is expected to play a pivotal role in next-generation therapeutics and functional materials.